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Compound of Interest

Compound Name: m-PEG15-acetic acid

Cat. No.: B12422945 Get Quote

An In-depth Technical Guide to m-PEG15-acetic acid: Properties, Protocols, and Applications

This technical guide provides a comprehensive overview of methoxy-poly(ethylene glycol)-

acetic acid with 15 ethylene glycol units (m-PEG15-acetic acid). It is intended for researchers,

scientists, and professionals in the field of drug development and bioconjugation. This

document details the chemical and physical properties, experimental protocols for its use, and

its applications, with a focus on clear data presentation and procedural diagrams.

Chemical Properties and Specifications
m-PEG15-acetic acid is a monodisperse polyethylene glycol (PEG) derivative containing a

terminal methoxy group and a terminal carboxylic acid group. The PEG chain consists of 15

ethylene glycol units. This heterobifunctional structure allows for its use as a linker to modify

proteins, peptides, nanoparticles, and other molecules.

Table 1: General Chemical Properties of m-PEG15-acetic acid
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Property Value Source(s)

CAS Number 2417256-16-5 [1][2][3]

Molecular Formula C33H66O18 [1][2]

Molecular Weight 750.87 g/mol

Systematic Name

2,5,8,11,14,17,20,23,26,29,32,

35,38,41,44,47-

Hexadecaoxanonatetracontan-

49-oic acid

Appearance
White to off-white solid or

viscous oil
N/A

Table 2: Predicted Physicochemical Properties of m-PEG15-acetic acid

Property Predicted Value Source(s)

Boiling Point 729.2 ± 55.0 °C

Density 1.121 ± 0.06 g/cm³

pKa 3.39 ± 0.10

Table 3: Storage and Handling Specifications

Condition Recommendation Source(s)

Short-term Storage
Dry, dark, and at 0-4 °C (days

to weeks)

Long-term Storage -20 °C (months)

Shipping Conditions Ambient

Experimental Protocols
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The carboxylic acid group of m-PEG15-acetic acid can be activated to react with primary

amino groups on biomolecules, forming a stable amide bond. A common method for this

conjugation is through the use of carbodiimide chemistry, such as with N-(3-

Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC) and N-hydroxysuccinimide

(NHS).

General Protocol for Bioconjugation to a Protein
This protocol outlines a general procedure for the covalent attachment of m-PEG15-acetic
acid to a protein containing accessible lysine residues.

Materials:

m-PEG15-acetic acid

Protein of interest

EDC (N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride)

NHS (N-hydroxysuccinimide)

Conjugation Buffer: Phosphate-buffered saline (PBS) pH 7.4 or 0.1 M MES, 0.5 M NaCl, pH

6.0

Quenching Buffer: 1 M Tris-HCl, pH 8.0 or 1 M hydroxylamine, pH 8.5

Purification system (e.g., size-exclusion chromatography or dialysis)

Procedure:

Reagent Preparation:

Dissolve the protein of interest in the conjugation buffer to a final concentration of 1-10

mg/mL.

Prepare a stock solution of m-PEG15-acetic acid in the conjugation buffer.

Freshly prepare stock solutions of EDC and NHS in the conjugation buffer.
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Activation of m-PEG15-acetic acid:

In a separate tube, mix m-PEG15-acetic acid with a molar excess of EDC and NHS. A

common molar ratio is 1:2:5 (PEG-acid:EDC:NHS).

Incubate the mixture at room temperature for 15-30 minutes to form the NHS-ester

intermediate.

Conjugation Reaction:

Add the activated m-PEG15-acetic acid solution to the protein solution. The molar ratio of

PEG to protein will depend on the desired degree of PEGylation and should be optimized.

Allow the reaction to proceed for 2 hours to overnight at room temperature or 4 °C with

gentle stirring.

Quenching the Reaction:

Add the quenching buffer to the reaction mixture to a final concentration of 10-50 mM.

Incubate for 15-30 minutes at room temperature to hydrolyze any unreacted NHS-esters.

Purification of the PEGylated Protein:

Remove unreacted PEG reagent and byproducts by dialysis against a suitable buffer or by

size-exclusion chromatography.

Characterization:

Analyze the resulting PEGylated protein using SDS-PAGE to observe the increase in

molecular weight.

Determine the extent of PEGylation using techniques such as MALDI-TOF mass

spectrometry or colorimetric assays (e.g., TNBSA assay for remaining free amines).

Workflow for m-PEG15-acetic acid Conjugation
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Caption: Workflow for the bioconjugation of m-PEG15-acetic acid to a protein.

Applications in Research and Drug Development
m-PEG15-acetic acid is a valuable tool in bioconjugation and drug delivery. Its properties

make it suitable for a range of applications.
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PEGylation
The primary application of m-PEG15-acetic acid is in PEGylation, the process of attaching

PEG chains to molecules. This modification can:

Increase solubility and stability: The hydrophilic nature of the PEG chain can improve the

solubility of hydrophobic drugs and protect proteins from degradation.

Reduce immunogenicity: The PEG chain can shield antigenic sites on proteins, reducing

their immunogenicity.

Prolong circulation time: The increased hydrodynamic volume of PEGylated molecules leads

to reduced renal clearance and a longer in vivo half-life.

Drug Delivery
m-PEG15-acetic acid can be used as a linker to conjugate drugs to targeting ligands or to

formulate nanoparticles for drug delivery. The use of acetic acid as a modulator has been

studied in the synthesis of metal-organic frameworks (MOFs) for drug delivery applications.

While not directly m-PEG15-acetic acid, this highlights the utility of the acetate functional

group in formulation science. Acetic acid can also be used as a processing aid to improve the

solubility of weakly basic drugs for spray-dried dispersion manufacturing.

Surface Modification
The PEG chain can be used to modify the surfaces of materials, such as quantum dots or

nanoparticles, to reduce non-specific binding in biological assays. This is crucial for improving

the signal-to-noise ratio in diagnostic and imaging applications.

Logical Relationship of PEGylation Benefits
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Caption: Benefits of PEGylation using m-PEG15-acetic acid in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12422945?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

